Cas no 1007542-01-9 (3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product name: 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1007542-01-9
• MF: C₉H₁₄N₂O₂
• MW: 182.2197
• MDL: MFCD06260701
• CID: 1070023
• PubChem ID: 5230054

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1-isopropyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid(SALTDATA: FREE)
• AKOS PAO-0341
• 1H-Pyrazole-4-carboxylic acid, 3,5-dimethyl-1-(1-methylethyl)-
• 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
• 3,5-dimethyl-1-propan-2-ylpyrazole-4-carboxylic acid
• SBB046535
• BBL030491
• 7260AC
• STK502903
• BB 0240794
• 1-isopropyl-3,5-dimethylpyrazole-4-carboxylic acid
• 3,5-dimethyl-1-(methylethyl)pyrazol
• P18640
• 7007-08-1
• AKOS002659347
• EN300-1141713
• ALBB-004081
• SCHEMBL8271720
• 1007542-01-9
• AS-71329
• Z802539814
• DTXSID00411718
• MFCD06260701
• SY299790
• CS-0183526

• MDL： MFCD06260701
• Inchi： 1S/C9H14N2O2/c1-5(2)11-7(4)8(9(12)13)6(3)10-11/h5H,1-4H3,(H,12,13)
• InChI Key： YLPYLNUXWGDQAG-UHFFFAOYSA-N
• SMILES： O([H])C(C1C(C([H])([H])[H])=NN(C=1C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 1.3

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1007542-01-9)

In recent years, 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1007542-01-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound, characterized by its pyrazole core and carboxylic acid functionality, has been explored for its potential as a building block in the synthesis of novel bioactive molecules. The latest research has focused on its role in modulating various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions.

A recent study published in the Journal of Medicinal Chemistry investigated the structural optimization of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid to enhance its binding affinity towards cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The researchers employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with the COX-2 active site. Subsequent in vitro assays demonstrated that derivatives of this compound exhibited potent inhibitory activity against COX-2, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another significant advancement involves the application of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid in the synthesis of metal-organic frameworks (MOFs) for drug delivery. A team of researchers from the University of Cambridge reported the successful incorporation of this compound into a zinc-based MOF, which exhibited high loading capacity and controlled release of anticancer drugs such as doxorubicin. The study highlighted the compound's ability to stabilize the MOF structure while maintaining biocompatibility, paving the way for its use in targeted cancer therapies.

In addition to its therapeutic potential, recent investigations have explored the compound's role in agrochemical applications. A study conducted by Bayer AG revealed that 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid derivatives could act as effective fungicides against phytopathogenic fungi. Field trials demonstrated that these derivatives provided robust protection against fungal infections in crops, with minimal environmental impact. This discovery underscores the compound's versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid derivatives. A recent review in Organic Process Research & Development highlighted the need for greener synthetic routes to improve yield and reduce waste. Advances in catalytic methods, such as photoredox catalysis, have shown potential in addressing these challenges, offering more sustainable pathways for derivative synthesis.

In conclusion, 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 1007542-01-9) continues to be a focal point of research in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to agrochemicals, highlight its significance as a multifunctional scaffold. Future studies are expected to further elucidate its mechanistic insights and expand its utility in emerging fields such as personalized medicine and nanotechnology.